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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702

A comprehensive review of the available scientific and technical data for researchers,
scientists, and drug development professionals.

Introduction

4-Decyltetradecan-1-ol, with the Chemical Abstracts Service (CAS) number 123613-13-8, is a
long-chain primary alcohol. Its chemical structure consists of a tetradecanol backbone
substituted with a decyl group at the fourth carbon position. This structure imparts specific
physical and chemical properties that are of interest in various industrial and research
applications. This technical guide aims to provide a thorough overview of the currently available
data on 4-Decyltetradecan-1-ol, with a focus on its chemical and physical properties, potential
applications, and the current landscape of scientific research.

Chemical and Physical Properties

The fundamental properties of 4-Decyltetradecan-1-ol are summarized in the table below.
These data are compiled from various chemical supplier databases and provide a foundational
understanding of the compound's characteristics.
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Property Value Source
CAS Number 123613-13-8 N/A
Molecular Formula C24Hs00 [1]
Molecular Weight 354.65 g/mol [1]
Boiling Point 205-215 °C at 2.7 Torr [1]
Density 0.839 £ 0.06 g/cm3 [1]

4-Decyl-1-tetradecanol, 1-
Synonyms [1]
Tetradecanol, 4-decyl-

Applications

Currently, the primary documented application for 4-Decyltetradecan-1-ol is as a surfactant in
the cosmetics industry[1]. Surfactants, or surface-active agents, are compounds that lower the
surface tension between two liquids, between a gas and a liquid, or between a liquid and a
solid. In cosmetics, they can function as detergents, wetting agents, emulsifiers, foaming
agents, and dispersants. The long alkyl chains of 4-Decyltetradecan-1-ol contribute to its
surfactant properties, making it suitable for use in various personal care products.

Synthesis and Experimental Protocols

Despite a comprehensive search of scientific literature, no specific, detailed experimental
protocols for the synthesis of 4-Decyltetradecan-1-ol (CAS 123613-13-8) are publicly
available at this time. General methods for the synthesis of long-chain branched alcohols may
be applicable, but specific reaction conditions, catalysts, and purification methods for this
particular isomer have not been published in peer-reviewed journals.

Similarly, there is a notable absence of published experimental studies detailing the use of 4-
Decyltetradecan-1-ol in biological or other research contexts. This lack of data prevents the
inclusion of detailed experimental methodologies in this guide.

Biological Activity and Signaling Pathways
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There is currently no available scientific literature describing the biological activity, mechanism
of action, or any associated signaling pathways for 4-Decyltetradecan-1-ol. Research into the
biological effects of this compound appears to be a nascent or as-yet-unexplored area.
Therefore, the creation of diagrams for signaling pathways or experimental workflows is not
possible based on the current body of scientific knowledge.

Future Research Directions

The limited availability of in-depth technical and scientific data on 4-Decyltetradecan-1-ol
highlights several opportunities for future research. Key areas for investigation could include:

o Development and optimization of a synthetic route to produce high-purity 4-
Decyltetradecan-1-ol.

» Detailed characterization of its physicochemical properties, including its critical micelle
concentration and other surfactant-related parameters.

» Screening for biological activity, including but not limited to antimicrobial, anti-inflammatory,
or cytotoxic effects, which could open avenues for its use in drug development.

» Toxicological studies to establish a comprehensive safety profile for its use in cosmetic and
potentially pharmaceutical applications.

Conclusion

4-Decyltetradecan-1-ol is a chemical compound with established use as a surfactant in the
cosmetics industry. However, there is a significant gap in the publicly available scientific
literature regarding its synthesis, detailed experimental applications, and biological effects. For
researchers, scientists, and drug development professionals, this compound represents an
area with considerable potential for novel investigation and discovery. The data presented in
this guide, while limited, provides a starting point for such future endeavors. It is important to
distinguish this compound from its isomers, such as 2-Decyl-1-tetradecanol, for which more
data may be available. As new research emerges, a more comprehensive understanding of 4-
Decyltetradecan-1-ol and its potential applications will undoubtedly be developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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